HCV NS4A Protein (21-34) (JT strain)

• IUPAC Name: (2S)-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S,3S)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[(2-aminoacetyl)amino]-3-hydroxypropanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]-3-methylpentanoyl]amino]-3-methylbutanoyl]amino]acetyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylpentanoyl]amino]-3-methylpentanoyl]amino]-4-methylpentanoyl]amino]-3-hydroxypropanoyl]amino]acetyl]amino]-5-(diaminomethylideneamino)pentanoic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C63H116N20O17.C2HF3O2/c1-15-34(12)48(58(96)76-39(24-30(4)5)53(91)77-40(28-84)51(89)71-26-44(88)74-38(61(99)100)21-19-23-70-63(67)68)83-60(98)49(35(13)16-2)81-52(90)37(20-18-22-69-62(65)66)73-43(87)27-72-55(93)45(31(6)7)79-59(97)50(36(14)17-3)82-57(95)47(33(10)11)80-56(94)46(32(8)9)78-54(92)41(29-85)75-42(86)25-64;3-2(4,5)1(6)7/h30-41,45-50,84-85H,15-29,64H2,1-14H3,(H,71,89)(H,72,93)(H,73,87)(H,74,88)(H,75,86)(H,76,96)(H,77,91)(H,78,92)(H,79,97)(H,80,94)(H,81,90)(H,82,95)(H,83,98)(H,99,100)(H4,65,66,69)(H4,67,68,70);(H,6,7)/t34-,35-,36-,37-,38-,39-,40-,41-,45-,46-,47-,48-,49-,50-;/m0./s1
• InChI Key: CZWIRHNOSIIJGZ-TUNNXWQNSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(C(C)CC)C(=O)NC(CC(C)C)C(=O)NC(CO)C(=O)NCC(=O)NC(CCCN=C(N)N)C(=O)O)NC(=O)C(CCCN=C(N)N)NC(=O)CNC(=O)C(C(C)C)NC(=O)C(C(C)CC)NC(=O)C(C(C)C)NC(=O)C(C(C)C)NC(=O)C(CO)NC(=O)CN.C(=O)(C(F)(F)F)O
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CO)C(=O)NCC(=O)N[C@@H](CCCN=C(N)N)C(=O)O)NC(=O)[C@H](CCCN=C(N)N)NC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CO)NC(=O)CN.C(=O)(C(F)(F)F)O
• Molecular Formula: C65H117F3N20O19
• Molecular Weight: 1539.7 g/mol
• CAS No.: 176260-88-1

Description

The HCV NS4A Protein (21-34) (JT strain) is a fragment of the NS4A protein that corresponds to the residues involved in the interaction with the NS3 protease. Unlike the NS4A fragment (22-34) derived from the H strain, this peptide contains no cysteine residues and is hence more stable.

Synthesis Analysis

The synthesis and analysis of an immunogenic fragment from NS4A polypeptide of Hepatitis C Virus has been studied. The 24-mer peptide VIVGRIILSGRPAVIPDREVLYRK-NH2, which contains the main immunogenic site 24–46 of HCV NS4A antigen, has been prepared via solid-phase synthesis according to the Fmoc-protocol.

Molecular Structure Analysis

The molecular formula of the HCV NS4A Protein (21-34) (JT strain) is C63H116N20O17. The sequence of the protein is GSVV-I le-VGRIILSGR.

Physical And Chemical Properties Analysis

The HCV NS4A Protein (21-34) (JT strain) has a molecular weight of 1425.72. It has a predicted density of 1.37±0.1 g/cm3 and a predicted pKa of 3.32±0.10. It is stored at -15°C.

Mechanism of Action

The NS4A protein plays a crucial role in the HCV life cycle. It anchors the NS3-4A complex to the outer leaflet of the endoplasmic reticulum and mitochondrial outer membrane, serves as a cofactor for the NS3A serine protease, augments NS3A helicase activity, and regulates NS5A hyperphosphorylation and viral replication. The interactions between NS4A and NS4B control genome replication and between NS3 and NS4A play a role in virus assembly.